Cas no 5576-35-2 (diethyl 5-methyl-1H-pyrazole-3,4-dicarboxylate)

• Product Name: diethyl 5-methyl-1H-pyrazole-3,4-dicarboxylate
• CAS No: 5576-35-2
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 1598630
• PubChem ID: 2753121
• Update Time: 2025-04-21

diethyl 5-methyl-1H-pyrazole-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 5-methyl-1H-pyrazole-3,4-dicarboxylate
• SCHEMBL21130898
• 5576-35-2
• AKOS004902402
• DTXSID70372968

• Inchi： 1S/C10H14N2O4/c1-4-15-9(13)7-6(3)11-12-8(7)10(14)16-5-2/h4-5H2,1-3H3,(H,11,12)
• InChI Key： RDPHPZHMNLCKLG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(=O)OCC)=NNC=1C)=O

Computed Properties

• Exact Mass: 226.09542
• Monoisotopic Mass: 226.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 340.7°C at 760 mmHg
• Flash Point: 159.8°C
• Refractive Index: 1.518
• PSA: 81.28